Cas no 2248390-44-3 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{2-oxo-1-oxa-4-thiaspiro[4.4]nonan-3-yl}acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{2-oxo-1-oxa-4-thiaspiro[4.4]nonan-3-yl}acetate
• CAS No: 2248390-44-3
• MF: C₁₇H₁₅NO₆S
• MW: 361.36910367012
• CID: 6352637
• PubChem ID: 165732306
• Update Time: 2025-05-20

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{2-oxo-1-oxa-4-thiaspiro[4.4]nonan-3-yl}acetate Chemical and Physical Properties

Names and Identifiers

• 2248390-44-3
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{2-oxo-1-oxa-4-thiaspiro[4.4]nonan-3-yl}acetate
• EN300-6518704

• Inchi： 1S/C17H15NO6S/c19-13(9-12-16(22)23-17(25-12)7-3-4-8-17)24-18-14(20)10-5-1-2-6-11(10)15(18)21/h1-2,5-6,12H,3-4,7-9H2
• InChI Key： FIKKAXFDLCTXIA-UHFFFAOYSA-N
• SMILES： S1C(CC(=O)ON2C(C3C=CC=CC=3C2=O)=O)C(=O)OC21CCCC2

Computed Properties

• Exact Mass: 361.06200837g/mol
• Monoisotopic Mass: 361.06200837g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 605
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 115Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{2-oxo-1-oxa-4-thiaspiro[4.4]nonan-3-yl}acetate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{2-oxo-1-oxa-4-thiaspiro[4.4]nonan-3-yl}acetate (CAS No. 2248390-44-3)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{2-oxo-1-oxa-4-thiaspiro[4.4]nonan-3-yl}acetate (CAS No. 2248390-44-3) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to a class of molecules known as spirocyclic compounds, which are characterized by their unique structural features and potential biological activities. The compound's structure includes a 1,3-dioxoisoindoline moiety and a 1,3-thiazine ring, both of which contribute to its chemical stability and biological properties.

The 1,3-dioxoisoindoline moiety is a well-known scaffold in medicinal chemistry due to its ability to modulate various biological targets. It has been extensively studied for its potential in the development of drugs targeting cancer, neurodegenerative diseases, and inflammatory conditions. The presence of this moiety in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{2-oxo-1-oxa-4-thiaspiro[4.4]nonan-3-yl}acetate suggests that the compound may exhibit similar pharmacological activities.

The 1,3-thiazine ring is another key structural feature of this compound. Thiazine derivatives have been explored for their diverse biological activities, including antimicrobial, antiviral, and antitumor properties. The combination of the 1,3-dioxoisoindoline and 1,3-thiazine rings in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{2-oxo-1-o‌xa‌‌‌‌‌‌‌‌‌‌‌‌‌‌‌‌‌xa‌‌‌‌‐4‐thiaspiro[4.4]nonan‐3‐yl}acetate creates a unique molecular framework that may offer enhanced biological activity and selectivity compared to simpler analogs.

Recent studies have focused on the synthesis and biological evaluation of spirocyclic compounds like 1,3-dioxo-2,3-dihydro-1H-i‌soi​n​d​ol​e​‐​y​l 2‐{​2‐oxo‐​1‍‍‍‍‍‍‍‍‍‍‍‍‍‍‎‎‎‎‎‎‎‎‎‎‎‎‎‎​​​​​​​​​​​​​​​​​​​​​​​​x​a​‐​4‍‍‍‍‍‍‍‍‍‍‍‍⁡⁡⁡⁡⁡⁡⁡⁡⁡⁡⁡⁡⁢⁢⁢⁢⁢⁢t​h​i​a​s​p​i​r​o[4.4]n​onan−3−y}l}acetate. These studies have shown that the compound exhibits potent inhibitory activity against various enzymes and receptors involved in disease pathways. For example, it has been reported to inhibit the activity of protein kinases, which are key regulators of cellular processes such as cell growth and survival.

In addition to its enzymatic inhibition properties, 1,3-dioxo‐2， 3‐dihydro‐1H‐isoindol‐y l 2 ‐{ 2 ‐ ox o ‐ 1 ‐ o x a ‐ 4 ‐ t h i a s p i r o [ 4 . 4 ] n o n a n − 3 − y l } a c e t a t e has also shown promise in preclinical models of cancer. Specifically, it has demonstrated significant antiproliferative effects against various cancer cell lines, including those resistant to conventional chemotherapeutic agents. This suggests that the compound may have potential as a novel anticancer agent with broad-spectrum activity.

The pharmacokinetic properties of 1,3-dioxo‐2， 3‐dihydro‐1H‐isoindol‐y l 2 ‐{ 2 ‐ ox o ‐ 1 ‐ o x a ‐ 4 ‐ t h i a s p i r o [ 4 . 4 ] n o n a n − 3 − y l } a c e t a t e have also been investigated. Studies have shown that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its potential therapeutic use. Its high oral bioavailability and low toxicity make it an attractive candidate for further development as a drug candidate.

Furthermore, the structural flexibility of 1， 3 ＿ d i o x o ＿ ２ ，３ ＿ d i h y d r o ＿１ H ＿ i s o i n d o l ＿ y l２＿｛２＿ｏｘｏ＿１＿ｏｘａ＿４＿ｔｈｉａｓｐｉｒｏ［４．４］ｎｏｎａｎ－３－ｙｌ｝ａｃｅｔａｔｅ allows for the synthesis of various analogs through structural modifications. These modifications can be used to optimize the compound's pharmacological properties and improve its therapeutic potential. For instance, substituents can be introduced at different positions on the spirocyclic framework to enhance binding affinity to specific targets or improve solubility and stability.

In conclusion, 1， ３ ＿ d i o x o ＿２，３＿ｄｉｈｙｄｒｏ＿１Ｈ＿ｉｓｏｉｎｄｏｌ－ｙｌ２－｛２－ｏｘｏ－１－ｏｘａ－４－ｔｈｉａｓｐｉｒｏ［４．４］ｎｏｎａｎ－３－ｙｌ｝ａｃｅｔａｔｅ (CAS No. ２２４８３９０－４４－３) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to explore its full range of applications and optimize its properties for clinical use.